ethyl 2-(2-furoylamino)-7-oxo-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Description
Ethyl 2-(2-furoylamino)-7-oxo-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, also known as EFOBAC, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications.
Scientific Research Applications
Antimicrobial and Anti-inflammatory Applications
Ethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate derivatives have been synthesized and explored for their potential antimicrobial and anti-inflammatory activities. Compounds derived from ethyl 2-(acetylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate and its propionylamino counterpart have shown promising biological activity, including antibacterial and antifungal properties, as well as anti-inflammatory effects. These findings highlight the potential of ethyl 2-(2-furoylamino)-7-oxo-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate derivatives in the development of new therapeutic agents (Narayana, Ashalatha, Raj, & Kumari, 2006).
Photophysical and Photochemical Properties
Research into the photophysical and photochemical properties of ethyl 2-arylthiazole-5-carboxylates, including those derived from ethyl 2-iodothiazole-5-carboxylate, has shown that these compounds exhibit significant fluorescence and can act as singlet-oxygen sensitizers. This suggests potential applications in photodynamic therapy and as photo-initiators in polymerization processes. The unique absorptions and fluorescence emissions of these compounds underline their utility in various scientific research fields, particularly in developing new materials and therapeutic approaches (Amati, Belviso, D’Auria, Lelj, Racioppi, & Viggiani, 2010).
Synthesis of Heterocyclic Compounds
The synthesis of various heterocyclic compounds through the reaction of this compound with primary amines highlights the chemical versatility and potential for creating novel compounds with diverse biological activities. The formation of ethyl 2-[(1-R-5-hydroxy-2-oxo-5-phenyl-2,5-dihydro-1H-pyrrol-3-yl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylates and their characterization via X-ray analysis exemplifies the potential of these compounds in drug discovery and material science (Shipilovskikh, Shipilovskikh, & Rubtsov, 2014).
Properties
IUPAC Name |
ethyl 2-(furan-2-carbonylamino)-7-oxo-5,6-dihydro-4H-1-benzothiophene-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NO5S/c1-2-21-16(20)12-9-5-3-6-10(18)13(9)23-15(12)17-14(19)11-7-4-8-22-11/h4,7-8H,2-3,5-6H2,1H3,(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TVLCAJWAYGVSRE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC2=C1CCCC2=O)NC(=O)C3=CC=CO3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15NO5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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